Cas no 19829-32-4 (1-bromo-3-propylbenzene)

• Product Name: 1-bromo-3-propylbenzene
• CAS No: 19829-32-4
• MF: C₉H₁₁Br
• MW: 199.087641954422
• MDL: MFCD26622191
• CID: 1389043
• PubChem ID: 13821924
• Update Time: 2025-04-20

1-bromo-3-propylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-propyl-
• 1-bromo-3-propylbenzene
• 1-BROMO-3-PROPYLBENZENE（WS201472）
• DTXSID00550499
• SCHEMBL1513555
• AS-58894
• CXRVLYOHAQORCT-UHFFFAOYSA-N
• DA-29653
• SY146942
• W17019
• Z1541586975
• 19829-32-4
• AKOS023365010
• EN300-122194
• MFCD26622191
• AMY28206
• CS-0060101
• DTXCID40501283

• MDL： MFCD26622191
• Inchi： 1S/C9H11Br/c1-2-4-8-5-3-6-9(10)7-8/h3,5-7H,2,4H2,1H3
• InChI Key： CXRVLYOHAQORCT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC

Computed Properties

• Exact Mass: 198.00441g/mol
• Monoisotopic Mass: 198.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 100 ºC (15 Torr)
• Flash Point: 91.0±9.3 ºC,
• Refractive Index: 1.5354 (589.3 nm 20 ºC)
• Solubility: Insuluble (8.8E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes